Cas no 16545-47-4 (3,5,7-Triethenyl-1,1,1,3,5,7,9,9,9-nonamethylpentasiloxane)

• Product Name: 3,5,7-Triethenyl-1,1,1,3,5,7,9,9,9-nonamethylpentasiloxane
• CAS No: 16545-47-4
• MF: C₁₅H₃₆O₄Si₅
• MW: 420.87144947052
• CID: 2781071
• PubChem ID: 13526962
• Update Time: 2025-04-21

3,5,7-Triethenyl-1,1,1,3,5,7,9,9,9-nonamethylpentasiloxane Chemical and Physical Properties

Names and Identifiers

• Nonamethyl-3,5,7-trivinylpentasiloxane
• QUFRIPTUKDGBQG-UHFFFAOYSA-N
• 16545-47-4
• DTXCID60493757
• 1,1,1,3,5,7,9,9,9-nona-methyl-3,5,7-trivinylpentasiloxane
• DTXSID60542971
• 3,5,7-Triethenyl-1,1,1,3,5,7,9,9,9-nonamethylpentasiloxane

• Inchi： 1S/C15H36O4Si5/c1-13-22(10,16-20(4,5)6)18-24(12,15-3)19-23(11,14-2)17-21(7,8)9/h13-15H,1-3H2,4-12H3
• InChI Key： QUFRIPTUKDGBQG-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(O[Si](C=C)(C)O[Si](C)(C)C)O[Si](C=C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 420.14599230Da
• Monoisotopic Mass: 420.14599230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 5.11420